Cas no 870823-01-1 (3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-(6-METHOXY-2-NAPHTHALENYL)-)

• Product name: 3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-(6-METHOXY-2-NAPHTHALENYL)-
• CAS No: 870823-01-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 3303123
• PubChem ID: 67482515

3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-(6-METHOXY-2-NAPHTHALENYL)- Chemical and Physical Properties

Names and Identifiers

• 3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-(6-METHOXY-2-NAPHTHALENYL)-
• 5-(6-methoxy-2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one
• DB-103954
• 870823-01-1
• SCHEMBL2644154
• FMBDERVGSXKMSJ-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H12N2O2/c1-18-12-5-4-9-6-11(3-2-10(9)7-12)13-8-14(17)16-15-13/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： FMBDERVGSXKMSJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 240.089877630Da
• Monoisotopic Mass: 240.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 2.4